Cas no 898762-36-2 (2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898762-36-2
• MF: C₁₉H₂₀Cl₂N₂O
• MW: 363.280902862549
• MDL: MFCD03842841
• CID: 870442
• PubChem ID: 24725501
• Update Time: 2025-06-18

2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 2,5-DICHLORO-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 2,4-DICHLOROPHENOL-14C(U)]
• 2,5-DICHLORO-2'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• DTXSID60643896
• 898762-36-2
• 2,5-Dichloro-2'-(4-methylpiperazinomethyl)benzophenone
• MFCD03842841
• (2,5-Dichlorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• AKOS016021188
• 2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842841
• Inchi： 1S/C19H20Cl2N2O/c1-22-8-10-23(11-9-22)13-14-4-2-3-5-16(14)19(24)17-12-15(20)6-7-18(17)21/h2-7,12H,8-11,13H2,1H3
• InChI Key： PGYXSCHPVLANDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1=CC=CC=C1CN1CCN(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 362.09500
• Monoisotopic Mass: 362.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.84760

Additional information on 2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone

Professional Introduction to 2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898762-36-2)

2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone, with the chemical identifier CAS No. 898762-36-2, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and methylpiperazine substituents makes it a versatile intermediate for the synthesis of various pharmacologically active agents.

The compound’s structure consists of a benzophenone core, which is a well-known scaffold in drug development, modified with two chloro groups at the 2 and 5 positions and a 4-methylpiperazine moiety at the 2'-position. This specific arrangement imparts distinct electronic and steric properties that can influence its reactivity and biological activity. The benzophenone ring is particularly valuable in medicinal chemistry due to its ability to participate in various chemical reactions, including condensation, oxidation, and reduction processes.

Recent research has highlighted the utility of 2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone in the development of novel therapeutic agents. Its structural features make it an excellent candidate for further derivatization, allowing chemists to explore a wide range of biological activities. For instance, studies have shown that derivatives of this compound exhibit potential antimicrobial and anti-inflammatory properties. The piperazine moiety, in particular, is known for its ability to enhance binding affinity to biological targets, making it a popular group in drug design.

In the realm of synthetic chemistry, 2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone serves as a crucial building block. Its reactivity allows for the introduction of diverse functional groups, enabling the creation of complex molecular architectures. This flexibility is particularly advantageous in the pursuit of new drug candidates, where structural diversity is often key to achieving optimal pharmacological profiles.

The compound’s potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique chemical properties. For example, its ability to form stable complexes with metal ions has led to investigations into its role as a ligand in catalytic systems. Additionally, its photophysical properties make it a candidate for use in photoactive materials and sensors.

One of the most compelling aspects of 2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone is its role in advancing our understanding of molecular interactions at the biochemical level. The combination of chloro and piperazine substituents provides a rich framework for studying how small molecules interact with biological targets such as enzymes and receptors. This knowledge is invaluable for designing drugs that can modulate these interactions with high specificity and efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired framework efficiently. These methods not only highlight the compound’s synthetic versatility but also contribute to the broader toolkit available to medicinal chemists.

As research continues to evolve, the applications of 2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone are likely to expand further. Emerging technologies such as computational chemistry and high-throughput screening are enabling more rapid identification of promising derivatives. These advancements promise to accelerate the discovery process and bring new therapeutic options to patients more quickly than ever before.

In conclusion, 2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898762-36-2) represents a fascinating compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As our understanding of molecular interactions deepens, this compound will undoubtedly continue to play a pivotal role in the development of new medicines and materials.